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Nicotinamide, N-(4-methyl-1-

piperazinylmethyl)-

CAS No.: 38221-46-4

Cat. No.: B15096909

Get Quote

Introduction & Mechanistic Rationale
The functionalization of nicotinamide (Vitamin B3) via the Mannich reaction is a highly effective

strategy for generating novel pharmacophores with enhanced bioavailability and dual-action

biological activity (e.g., anti-inflammatory and antimicrobial properties) [1]. The target

compound, N-(4-methyl-1-piperazinylmethyl)nicotinamide, is synthesized through a

multicomponent condensation involving nicotinamide, formaldehyde, and 1-methylpiperazine.

Aminomethylation introduces a polar, ionizable piperazine moiety, which dramatically improves

the aqueous solubility and lipophilic balance of the parent nicotinamide scaffold [2].

Mechanistically, the reaction proceeds via the formation of a highly electrophilic iminium ion

intermediate. The secondary amine (1-methylpiperazine) reacts with formaldehyde to form a

hemiaminal, which undergoes acid-catalyzed dehydration. The nucleophilic amide nitrogen of

nicotinamide subsequently attacks this iminium ion, yielding the stable

-amino amide (Mannich base) [3].
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Mechanistic pathway of the Mannich reaction forming the target piperazine-nicotinamide base.
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Experimental Design and Causality
A successful Mannich condensation requires precise control over stoichiometry, solvent

polarity, and reaction kinetics. To ensure a self-validating and high-yield system, the following

experimental choices are integrated into the protocol:

Solvent Selection (Absolute Ethanol): A protic solvent facilitates the proton transfer steps

critical for hemiaminal dehydration. Absolute ethanol is preferred over aqueous solvents to

drive the equilibrium toward the dehydrated iminium ion and prevent the hydrolysis of the

final product [2].

Catalysis (Hydrochloric Acid): While amides can sometimes react under neutral conditions,

their relatively low nucleophilicity necessitates the generation of a highly reactive iminium

species. A catalytic amount of HCl accelerates the dehydration of the hemiaminal and

enhances the electrophilicity of the intermediate [1].

Thermal Control & Order of Addition: Formaldehyde must be added dropwise to the amine at

low temperatures (<10 °C) before the introduction of the amide. The initial condensation is

highly exothermic; cooling prevents the volatilization of formaldehyde, minimizes the

competitive formation of methylenebisamides (dimerization of nicotinamide), and prevents

the polymerization of the aldehyde [3].
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Step-by-step experimental workflow for the synthesis and isolation of the Mannich base.
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Materials and Reagents
Nicotinamide (≥99.0%, anhydrous)

1-Methylpiperazine (≥99.0%)

Formaldehyde solution (37% w/w in H₂O, stabilized with 10-15% methanol)

Absolute Ethanol (≥99.5%)

Hydrochloric Acid (37% aqueous)

Crushed ice / Deionized water

TLC Plates (Silica gel 60 F254)

Step-by-Step Synthesis Protocol
Phase 1: Reagent Preparation and Initiation

Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Dissolve 0.05 mol (6.11 g) of nicotinamide in 50 mL of absolute ethanol. Stir at room

temperature (20–25 °C) until complete dissolution is achieved (approx. 10 minutes).

Add 0.05 mol (5.55 mL, 5.01 g) of 1-methylpiperazine to the stirring solution.

Critical Step: Place the flask in an ice bath to maintain the internal temperature below 10 °C.

Slowly add 0.05 mol (3.75 mL) of 37% formaldehyde solution dropwise over 15 minutes.

Add 3-5 drops of concentrated HCl to catalyze the iminium ion formation.

Phase 2: Reflux and Reaction Monitoring
Remove the ice bath and transfer the flask to a heating mantle.

Heat the mixture to a gentle reflux (75–80 °C) with continuous stirring for 6 to 8 hours.

In-Process Validation: After 4 hours, monitor the reaction progress via Thin Layer

Chromatography (TLC) using a mobile phase of Ethyl Acetate:Methanol (8:2 v/v). The
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disappearance of the nicotinamide spot (R_f ~0.4) and the emergence of a new, lower-

mobility spot (R_f ~0.25, attributed to the polar piperazine ring) validates successful

conversion.

Phase 3: Isolation and Purification
Once TLC confirms completion, remove the flask from heat and concentrate the solvent to

half its original volume under reduced pressure using a rotary evaporator.

Pour the concentrated warm mixture over 100 g of crushed ice with vigorous stirring. The

sudden shift in solvent polarity and temperature will force the target Mannich base to

precipitate as a solid.

Allow the suspension to stand at 4 °C overnight to maximize the crystallization yield.

Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake with two 15

mL portions of ice-cold distilled water to remove any unreacted formaldehyde and amine.

Recrystallize the crude product from hot absolute ethanol. Dry the purified crystals in a

vacuum oven at 50 °C for 12 hours.

Quantitative Data & Analytical Characterization
The following table summarizes the expected physicochemical properties and spectroscopic

validation metrics for the synthesized N-(4-methyl-1-piperazinylmethyl)nicotinamide.
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Parameter
Expected Value /
Observation

Analytical Purpose

Appearance
White to off-white crystalline

solid
Visual purity assessment

Yield 65% – 75% Reaction efficiency

Melting Point 145 °C – 148 °C Thermal purity validation

TLC (EtOAc:MeOH 8:2) R_f = 0.25 Reaction completion

IR (KBr pellet)
3300 (NH), 1670 (C=O), 1150

(C-N) cm⁻¹
Functional group confirmation

¹H NMR (400 MHz, DMSO-d6)
δ 8.9 (t, 1H, NH), 4.3 (d, 2H, N-

CH₂-N), 2.1 (s, 3H, N-CH₃)
Structural connectivity

Mass Spectrometry (ESI+) m/z 235.15 [M+H]⁺ Molecular weight confirmation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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